Cas no 885949-78-0 (METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE)

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE structure
885949-78-0 structure
Product Name:METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
CAS No:885949-78-0
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD06659569
CID:3031197
PubChem ID:2764199
Update Time:2025-04-21

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
    • AKOS005070862
    • methyl2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
    • MFCD06659569
    • methyl 2-methyl-2-(1,2,4-triazol-1-yl)propanoate
    • EN300-1082532
    • STL585101
    • 6Y-0608
    • 885949-78-0
    • Methyl I+/-,I+/--dimethyl-1H-1,2,4-triazole-1-acetate
    • Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)-propanoate
    • DTXSID801245122
    • MDL： MFCD06659569
    • Inchi： 1S/C7H11N3O2/c1-7(2,6(11)12-3)10-5-8-4-9-10/h4-5H,1-3H3
    • InChI Key： KCMRGLWXNLKKJT-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C)(C)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 169.085126602Da
  • Monoisotopic Mass: 169.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Boiling Point: 96°/1mm

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Security Information

  • HazardClass：IRRITANT

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR33051-1g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 885949-78-0 95%
1g
 £124.00 2025-02-20
Apollo Scientific
OR33051-5g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 885949-78-0 95%
5g
 £370.00 2025-02-20
Apollo Scientific
OR33051-25g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 885949-78-0 95%
25g
 £920.00 2023-08-31
Chemenu
CM309296-1g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 885949-78-0 95%
1g
 $88 2023-03-05
Chemenu
CM309296-5g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 885949-78-0 95%
5g
 $262 2023-03-05
abcr
AB256823-1 g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 885949-78-0 95%
1g
 €187.10 2023-04-27
abcr
AB256823-5 g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 885949-78-0 95%
5g
 €478.80 2023-04-27
abcr
AB256823-10 g
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 885949-78-0 95%
10g
 €769.30 2023-04-27
abcr
AB256823-500 mg
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 885949-78-0 95%
500mg
 €132.00 2023-04-27
abcr
AB256823-500mg
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 885949-78-0 95%
500mg
 €132.00 2025-04-15

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Related Literature

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885949-78-0 (METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE) Related Products

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